1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-amine

• IUPAC Name: 1-propan-2-yl-4,5,6,7-tetrahydroindazol-7-amine
• InChI: InChI=1S/C10H17N3/c1-7(2)13-10-8(6-12-13)4-3-5-9(10)11/h6-7,9H,3-5,11H2,1-2H3
• InChI Key: XFLWPCIOEPSIQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(CCCC2N)C=N1
• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• CAS No.: 1461705-54-3

Description

1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-amine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Amino-functionalized Compounds in Synthesis and Applications

Synthesis and Utility

Amine-functionalized compounds, including indazoles and triazoles, play a crucial role in fine organic synthesis, contributing to the production of pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. These compounds are utilized in creating analytical and flotation reagents, heat-resistant polymers, and products with fluorescent properties, demonstrating their versatility in applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).

CO2 Capture

The strong interaction between CO2 and basic amino functionalities has made amine-functionalized metal–organic frameworks (MOFs) a focus for CO2 capture applications. These frameworks have shown extremely high CO2 sorption capacity at low pressures, which is promising for environmental and energy applications (Lin et al., 2016).

Indazole Derivatives in Therapeutic Applications

Medicinal Applications

Derivatives of indazoles exhibit a wide range of biological activities, including antibacterial, anticancer, antioxidant, anti-inflammatory, antidiabetic, antiviral, antiproliferative, antituberculosis, and antipsychotic effects. This highlights the significant potential of indazole derivatives in developing new therapeutic agents (Ali et al., 2013).

Applications in Polymerization and Material Science

Polymerization Initiators

Amines serve as (co)initiators in the polymerization of cyclic esters, demonstrating the utility of amine compounds in synthesizing polymers with applications ranging from biomedical to environmental sectors (Duda et al., 2005).

Utility in Advanced Oxidation Processes

Degradation of Hazardous Compounds

Advanced oxidation processes (AOPs) employing nitrogen-containing compounds, such as amines and azo dyes, have been effective in mineralizing resistant contaminants. This application is crucial for improving water treatment technologies and addressing global concerns about water pollution (Bhat & Gogate, 2021).